Cas no 446830-14-4 (N-(2,4,6-trioxotetrahydropyrimidin-5(2H)-ylidene)methylglycine)

N-(2,4,6-trioxotetrahydropyrimidin-5(2H)-ylidene)methylglycine structure
446830-14-4 structure
Product Name:N-(2,4,6-trioxotetrahydropyrimidin-5(2H)-ylidene)methylglycine
CAS No:446830-14-4
MF:C7H7N3O5
MW:213.147581338882
CID:875665
Update Time:2026-04-29

N-(2,4,6-trioxotetrahydropyrimidin-5(2H)-ylidene)methylglycine Chemical and Physical Properties

Names and Identifiers

    • Glycine, N-[(tetrahydro-2,4,6-trioxo-5(2H)-pyrimidinylidene)methyl]- (9CI)
    • N-(2,4,6-trioxotetrahydropyrimidin-5(2H)-ylidene)methylglycine

N-(2,4,6-trioxotetrahydropyrimidin-5(2H)-ylidene)methylglycine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B642845-10mg
N-[(2,4,6-trioxotetrahydropyrimidin-5(2H)-ylidene)methyl]glycine
446830-14-4
10mg
$ 50.00 2022-06-07
TRC
B642845-50mg
N-[(2,4,6-trioxotetrahydropyrimidin-5(2H)-ylidene)methyl]glycine
446830-14-4
50mg
$ 135.00 2022-06-07
TRC
B642845-100mg
N-[(2,4,6-trioxotetrahydropyrimidin-5(2H)-ylidene)methyl]glycine
446830-14-4
100mg
$ 210.00 2022-06-07

Additional information on N-(2,4,6-trioxotetrahydropyrimidin-5(2H)-ylidene)methylglycine

Comprehensive Analysis of N-(2,4,6-trioxotetrahydropyrimidin-5(2H)-ylidene)methylglycine (CAS No. 446830-14-4)

N-(2,4,6-trioxotetrahydropyrimidin-5(2H)-ylidene)methylglycine, with the CAS number 446830-14-4, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and biochemical research. This compound, characterized by its unique tetrahydropyrimidine core and glycine derivative side chain, exhibits intriguing properties that make it a subject of interest for scientists exploring novel therapeutic agents and biochemical pathways.

The structural complexity of N-(2,4,6-trioxotetrahydropyrimidin-5(2H)-ylidene)methylglycine lends itself to potential applications in drug development, particularly in targeting enzymes involved in inflammatory and metabolic disorders. Recent studies have highlighted its role as a potential modulator of oxidative stress and cellular signaling pathways, aligning with current research trends focused on anti-aging and neuroprotection. These areas are highly searched in scientific databases and AI-driven platforms, reflecting the growing demand for compounds with multifunctional biological activities.

From a synthetic perspective, the preparation of CAS 446830-14-4 involves sophisticated organic transformations, including condensation reactions and heterocyclic ring formation. Researchers are particularly interested in optimizing its synthesis to improve yield and purity, which are critical for scaling up production for preclinical studies. The compound's solubility and stability under physiological conditions are also key parameters under investigation, as these factors directly influence its bioavailability and therapeutic efficacy.

In the context of green chemistry, N-(2,4,6-trioxotetrahydropyrimidin-5(2H)-ylidene)methylglycine presents opportunities for sustainable synthesis methods. The use of biocatalysts and microwave-assisted reactions has been explored to reduce environmental impact, a topic increasingly relevant to both academia and industry. This aligns with the broader push toward eco-friendly chemical processes, a frequently searched topic in scientific literature and patent databases.

The compound's mechanism of action is another area of intense scrutiny. Preliminary data suggest it may interact with redox-sensitive proteins and transcription factors, making it a candidate for treating conditions linked to mitochondrial dysfunction. Such findings resonate with current health trends, including the search for mitochondrial boosters and energy metabolism enhancers, which are popular keywords in health and wellness forums.

Furthermore, the patent landscape surrounding CAS 446830-14-4 reveals growing interest from pharmaceutical companies, particularly in its application for chronic inflammatory diseases. This aligns with the surge in searches for natural anti-inflammatory agents and synthetic alternatives, as consumers and researchers alike seek safer and more effective treatments.

In summary, N-(2,4,6-trioxotetrahydropyrimidin-5(2H)-ylidene)methylglycine represents a promising scaffold for future drug discovery. Its multifaceted biological profile, combined with advancements in synthetic methodologies, positions it as a compound of high relevance in contemporary biomedical research. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about innovative therapeutics and sustainable chemistry.

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